Cas no 1213326-93-2 ((2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 1213326-93-2
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6418979
• PubChem ID: 66515834
• Update Time: 2025-08-03

(2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol
• Benzeneethanol, β-amino-4-bromo-3,5-dimethoxy-, (βS)-
• EN300-2007043
• CS-0352896
• (s)-2-Amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol
• 1213326-93-2
• AKOS015930356

• Inchi： 1S/C10H14BrNO3/c1-14-8-3-6(7(12)5-13)4-9(15-2)10(8)11/h3-4,7,13H,5,12H2,1-2H3/t7-/m1/s1
• InChI Key： WZSYOPRQUQABOA-SSDOTTSWSA-N
• SMILES： C1([C@H](N)CO)=CC(OC)=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 414.8±45.0 °C(Predicted)
• pka: 12.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol

Chemical Profile of (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol (CAS No. 1213326-93-2)

(2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol, identified by its CAS number 1213326-93-2, is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of chiral amines, featuring a stereogenic center at the second carbon atom, which imparts unique stereochemical properties and makes it a valuable building block for the synthesis of enantiomerically pure pharmaceutical intermediates.

The molecular structure of this compound consists of an ethanolamine backbone substituted with a brominated dimethoxyphenyl group at the alpha position. The presence of both bromine and methoxy substituents on the aromatic ring enhances its reactivity and utility in various synthetic transformations. Specifically, the 4-bromo-3,5-dimethoxyphenyl moiety provides a versatile platform for further functionalization, enabling the construction of complex molecular architectures relevant to drug discovery.

In recent years, there has been growing interest in the development of novel pharmacophores derived from substituted phenyl rings due to their demonstrated biological activity. The combination of bromine and methoxy groups in this compound's structure suggests potential interactions with biological targets such as enzymes and receptors. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to neurological and cardiovascular applications, although further research is required to fully elucidate their pharmacological profile.

The stereochemistry of (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol is particularly noteworthy, as enantiopure compounds are often preferred in pharmaceutical development due to improved efficacy and reduced side effects. The (S)-configuration at the stereogenic center influences the compound's interaction with biological systems, making it a promising candidate for asymmetric synthesis. Advances in catalytic methods have enabled more efficient production of enantiomerically pure amines like this one, facilitating their use in high-value pharmaceutical applications.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of chiral compounds. Simulations using density functional theory (DFT) have been employed to study the conformational preferences and reactivity patterns of (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol. These studies suggest that the compound adopts specific conformations that enhance its binding affinity to target proteins, providing insights into its potential biological activity.

The synthesis of (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol involves multi-step organic transformations, including stereoselective reductions and palladium-catalyzed cross-coupling reactions. The use of chiral auxiliaries or catalysts ensures high enantioselectivity during these processes. For instance, asymmetric hydrogenation techniques have been employed to introduce the (S)-configuration at the alpha carbon with high yield and purity. Such methodologies align with green chemistry principles by minimizing waste and improving atom economy.

In addition to its pharmaceutical relevance, this compound has shown promise in material science applications. The unique electronic properties conferred by the bromine and methoxy substituents make it a candidate for use in organic semiconductors and optoelectronic devices. Research is ongoing to explore its potential as a precursor for conductive polymers or liquid crystals, which could revolutionize display technologies and energy storage solutions.

The chemical stability of (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol under various conditions has been thoroughly investigated. Studies indicate that the compound exhibits good stability under ambient conditions but may degrade under extreme pH or temperature regimes. This information is crucial for optimizing storage conditions and ensuring consistent quality during industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to monitor purity and structural integrity.

The growing demand for specialized intermediates like (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol underscores the dynamic nature of modern chemical manufacturing. Pharmaceutical companies increasingly rely on custom synthesis services to meet stringent regulatory requirements and develop innovative therapeutics. The ability to produce complex chiral molecules with high precision has become a cornerstone of drug discovery pipelines worldwide.

Ethical considerations also play a significant role in the development and use of such compounds. Responsible sourcing of raw materials and adherence to environmental regulations are essential practices in ensuring sustainable production processes. Industry leaders are investing in green chemistry initiatives to reduce hazardous waste and improve energy efficiency throughout synthetic routes.

The future prospects for (2S)-2-amino-2-(4-bromo-3,5-dimethoxyphenyl)ethan-1-ol remain bright as new applications continue to emerge. Collaborative efforts between academia and industry are driving innovation in synthetic methodologies and expanding the compound's utility across multiple sectors. As research progresses, this molecule is poised to contribute significantly to advancements in medicine and materials science alike.